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Compound of Interest

Compound Name: 2-Acetonaphthone

Cat. No.: B072118

An In-depth Technical Guide to the Safe Handling of 2-Acetonaphthone

This document provides a comprehensive overview of the safety data and handling precautions
for 2-Acetonaphthone (CAS No: 93-08-3). It is intended for researchers, scientists, and
professionals in drug development and other fields who may handle this compound. The guide
consolidates critical safety information, outlines detailed handling protocols, and presents data
in a structured format for clarity and ease of use.

Chemical and Physical Properties

2-Acetonaphthone is an aromatic ketone that appears as a white to light yellow crystalline
solid.[1][2][3] It possesses a characteristic aromatic, orange-blossom-like odor.[1][3][4][5] It is
generally insoluble in water but soluble in various organic solvents, including ethanol, ether,
and chloroform.[1][5]
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Property Value Source(s)
CAS Number 93-08-3 [2](3][6]
Molecular Formula C12H100 (1116171
Molecular Weight 170.21 g/mol [6]
Appearance Wh'ite to light yellow crystalline IEI]
solid/powder
Odor Aromatic, orange-blossom like [1][3]I5]
Melting Point 52-56 °C (127.4 - 132.8 °F) [3][4][6][8][9]
Boiling Point 300-302 °C (572 - 573.8 °F) [3][6][9]
Flash Point 168 °C (334.4 °F) [21[31[8]1[9]
Density 1.12 g/mL at 25 °C [41[6]

Water Solubility

Insoluble / 0.272 g/L

[11(51(6]

Hazard Identification and GHS Classification

2-Acetonaphthone is classified as a hazardous chemical.[3] The primary health hazards

include acute oral toxicity, skin irritation, and serious eye irritation.[2][10] It may also cause

respiratory irritation.[2][10] Environmentally, it is recognized as being toxic to aquatic life, with

long-lasting effects.[8][10]
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Toxicological Information

The toxicological properties of 2-Acetonaphthone have not been fully investigated.[2]

However, available data indicates moderate toxicity. It is harmful if swallowed and causes

irritation upon contact with skin, eyes, or the respiratory tract.[2][10] There is limited evidence

regarding its long-term carcinogenicity, but caution is advised due to its structural similarity to

polycyclic aromatic hydrocarbons.[1] It is not currently listed as a carcinogen by major

regulatory agencies.
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Toxicity Data Value Species Source(s)

LD50 (Oral) 599 mg/kg Mouse

Experimental Protocols: Safe Handling and Storage

Adherence to stringent safety protocols is mandatory when handling 2-Acetonaphthone to
minimize exposure risk.[11]

Engineering Controls

Work should be conducted in a well-ventilated area.[2][11] The use of a chemical fume hood or
other local exhaust ventilation is strongly recommended to control airborne levels.[2][3]
Facilities must be equipped with an accessible eyewash station and a safety shower.[2][3]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is required for handling this compound:

o Eye and Face Protection: Wear appropriate chemical safety goggles or a face shield as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[2]

o Skin Protection: Wear appropriate protective gloves (e.g., Nitrile rubber) and a lab coat or
other protective clothing to prevent skin contact.[2][8]

o Respiratory Protection: If there is a risk of overexposure or if dust is generated, a
NIOSH/MSHA or European Standard EN 149 approved respirator (such as a type N95 dust
mask) must be used.[2]

General Hygiene and Handling Practices

» Avoid all personal contact, including the inhalation of dust or vapors.[11][12]
e Wash hands and any exposed skin thoroughly after handling.[2][9]

e Do not eat, drink, or smoke in areas where the chemical is handled, stored, or used.[10]
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e Avoid generating dust.[2][3]

* Remove contaminated clothing and wash it before reuse.[2]

Storage

Store 2-Acetonaphthone in a cool, dry, and well-ventilated area.[1][2][11] Keep containers
tightly closed to prevent contamination and moisture ingress.[2][11] Store away from
incompatible substances such as strong oxidizing agents, strong bases, and strong reducing
agents.[3][8][9][11]

Emergency Procedures
First-Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][8]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing all contaminated clothing and shoes.[2] If skin irritation occurs or persists, get
medical advice/attention.[8][10]

 Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth with
water.[8][9][10] Do NOT induce vomiting. If the person is conscious and alert, give 2-4
cupfuls of milk or water to drink.[2]

 Inhalation: Remove the person from exposure to fresh air immediately. If breathing is difficult,
administer oxygen. If breathing has stopped, provide artificial respiration. Seek medical
attention.[2][8]

Spill Response Workflow

In the event of a spill, a structured response is critical to ensure safety and minimize
environmental contamination. The following workflow should be followed.
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Assess Situation
(Size, Location, Hazards)

Evacuate Immediate Area
Restrict Access

Don Proper PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation

Contain Spill
(Prevent Spread)

Clean Up Spill
- Sweep up solid material
- Avoid generating dust

Collect Waste
Place in a labeled, sealed container

Decontaminate Area
Wash with soap and water

Dispose of Waste
Follow institutional and
local regulations

Report Incident
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [2-Acetonaphthone safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072118#2-acetonaphthone-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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